Methyl 7-bromoimidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: methyl 7-bromoimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C9H7BrN2O2/c1-14-9(13)7-5-12-3-2-6(10)4-8(12)11-7/h2-5H,1H3
• InChI Key: UJDPPXFYVNORQM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C=CC(=CC2=N1)Br
• Molecular Formula: C9H7BrN2O2
• DSSTOX Substance ID: DTXSID10656835
• Molecular Weight: 255.07 g/mol
• CAS RN: 1170024-19-7

Description

Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds. They have been attracting substantial interest due to their potential pharmaceutical applications. They are considered as privileged structures because of their occurrence in many natural products.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are synthesized from various substrates. The reaction output is strongly dependent on the substituents of both reactants, independent of the catalyst used.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 7-bromoimidazo[1,2-a]pyridine-2-carboxylate is used in the synthesis of various active pharmaceutical ingredients (APIs). For instance, it is involved in the palladium-catalyzed Suzuki–Miyaura borylation reactions, which are crucial in preparing various active agents. This process has led to the formation of anti-cancer and anti-tuberculosis agents (Sanghavi et al., 2022).

Pharmaceutical Research

• In the realm of cancer research, novel selenylated imidazo[1,2-a]pyridines derived from this compound have been synthesized and shown promising activity against breast cancer cells. These compounds inhibit cell proliferation and induce apoptosis in cancer cells (Almeida et al., 2018).

Catalytic Applications

• A series of heterocyclic compounds with an imidazolo[1,2-a]pyridine moiety, derived from this compound, have shown effectiveness as catalysts for the oxidation of catechol to o-quinone. This highlights the compound's potential in catalysis (Saddik et al., 2012).

Synthesis of Other Compounds

• This compound plays a role in the synthesis of various heterocyclic systems. For example, it has been used in the synthesis of 8-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives, which are important for pharmaceutical applications (Stanovnik et al., 2008).

Future Directions

Imidazo[1,2-a]pyridines are crucial target products and key intermediates. They have a broad spectrum of biological activity profiles displayed, which strongly depend on the substitution pattern. Several representatives are clinically used. This review will provide new initiatives to the chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods.

Mechanism of Action

Target of Action

Methyl 7-bromoimidazo[1,2-a]pyridine-2-carboxylate, also known as 7-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid methyl ester, is a compound that has been studied for its potential therapeutic applications

Mode of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They are often involved in radical reactions for direct functionalization

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be involved in a variety of biochemical processes due to their versatile chemical structure

Result of Action

Some imidazopyridine derivatives have shown signs of inducing apoptosis, a form of programmed cell death